Cas no 2091951-36-7 ([1,1'-Biphenyl]-4-carbonitrile, 3'-amino-4'-methyl-)

• Product Name: [1,1'-Biphenyl]-4-carbonitrile, 3'-amino-4'-methyl-
• CAS No: 2091951-36-7
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 5154309
• Update Time: 2025-07-20

[1,1'-Biphenyl]-4-carbonitrile, 3'-amino-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonitrile, 3'-amino-4'-methyl-

• Inchi： 1S/C14H12N2/c1-10-2-5-13(8-14(10)16)12-6-3-11(9-15)4-7-12/h2-8H,16H2,1H3
• InChI Key： LDCWAFBPLDFJDR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C(N)=C2)=CC=C(C#N)C=C1

Additional information on [1,1'-Biphenyl]-4-carbonitrile, 3'-amino-4'-methyl-

Comprehensive Overview of [1,1'-Biphenyl]-4-carbonitrile, 3'-amino-4'-methyl- (CAS No. 2091951-36-7)

The compound [1,1'-Biphenyl]-4-carbonitrile, 3'-amino-4'-methyl- (CAS No. 2091951-36-7) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. With its unique structural features, including a biphenyl backbone, a cyano group, and an amino-methyl substitution, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery and advanced material development.

One of the key reasons for the growing interest in [1,1'-Biphenyl]-4-carbonitrile, 3'-amino-4'-methyl- is its role in the synthesis of bioactive molecules. The presence of both electron-withdrawing (cyano) and electron-donating (amino) groups on the biphenyl framework allows for fine-tuning of electronic properties, making it valuable in designing compounds with specific pharmacological activities. Recent studies highlight its utility in creating kinase inhibitors and antioxidant agents, aligning with current trends in targeting oxidative stress-related diseases.

From an industrial perspective, the demand for high-purity intermediates like 2091951-36-7 has surged, driven by advancements in green chemistry and sustainable manufacturing. Companies are investing in scalable synthesis routes to produce this compound efficiently while minimizing environmental impact. This aligns with the broader shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

In materials science, [1,1'-Biphenyl]-4-carbonitrile, 3'-amino-4'-methyl- has shown promise in the development of organic semiconductors and liquid crystal displays (LCDs). Its planar biphenyl structure and functional groups contribute to enhanced charge transport properties, a critical factor in next-generation optoelectronic devices. As the demand for flexible electronics grows, this compound is poised to play a pivotal role in innovation.

For researchers seeking reliable data on CAS No. 2091951-36-7, it is essential to note its physicochemical properties, such as solubility in common organic solvents (e.g., DMSO, methanol) and stability under various conditions. These details are often queried in academic and industrial databases, reflecting the need for accurate technical specifications.

In summary, [1,1'-Biphenyl]-4-carbonitrile, 3'-amino-4'-methyl- represents a multifaceted compound with broad applicability. Its integration into cutting-edge research and industrial workflows underscores its importance in modern chemistry. By addressing common search queries related to its synthesis, applications, and safety profiles, this overview aims to provide a valuable resource for stakeholders across multiple disciplines.